Cas no 792950-12-0 (1H-Tetrazole,1-(4-methylphenyl)-5-(methylthio)-(9CI))

• Product Name: 1H-Tetrazole,1-(4-methylphenyl)-5-(methylthio)-(9CI)
• CAS No: 792950-12-0
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• CID: 556103
• Update Time: 2023-03-29

1H-Tetrazole,1-(4-methylphenyl)-5-(methylthio)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole,1-(4-methylphenyl)-5-(methylthio)-
• 1H-Tetrazole,1-(4-methylphenyl)-5-(methylthio)-(9CI)

• Inchi： 1S/C9H10N4S/c1-7-3-5-8(6-4-7)13-9(14-2)10-11-12-13/h3-6H,1-2H3
• InChI Key： AKZHHHONENUVER-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(SC)=NN=N1

Computed Properties

• Exact Mass: 206.063
• Monoisotopic Mass: 206.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.9A^2